Cas no 2002782-71-8 (4,4-difluoro-3,3-dimethylpentan-1-amine)

• Product Name: 4,4-difluoro-3,3-dimethylpentan-1-amine
• CAS No: 2002782-71-8
• MF: C₇H₁₅F₂N
• MW: 151.197509050369
• CID: 6223089
• PubChem ID: 165474627
• Update Time: 2025-10-29

4,4-difluoro-3,3-dimethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3,3-dimethylpentan-1-amine
• EN300-1131612
• 2002782-71-8

• Inchi： 1S/C7H15F2N/c1-6(2,4-5-10)7(3,8)9/h4-5,10H2,1-3H3
• InChI Key： UJJASGZAZHANSV-UHFFFAOYSA-N
• SMILES： FC(C)(C(C)(C)CCN)F

Computed Properties

• Exact Mass: 151.11725581g/mol
• Monoisotopic Mass: 151.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-3,3-dimethylpentan-1-amine

4,4-Difluoro-3,3-Dimethylpentan-1-Amine: A Comprehensive Overview

The compound 4,4-difluoro-3,3-dimethylpentan-1-amine (CAS No. 2002782-71-8) is a fascinating molecule with unique chemical properties and potential applications in various fields. This compound belongs to the class of amines, specifically primary amines, and its structure is characterized by the presence of fluorine atoms at the 4th position and methyl groups at the 3rd position of the pentane chain. The 4,4-difluoro and 3,3-dimethyl substituents play a significant role in determining its chemical reactivity and physical properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The incorporation of fluorine atoms in organic molecules often enhances their stability, lipophilicity, and bioavailability. In the case of 4,4-difluoro-3,3-dimethylpentan-1-amine, the fluorine atoms at the 4th position contribute to its unique electronic properties, making it a promising candidate for various chemical transformations. Researchers have explored its potential as a building block in synthesizing more complex molecules with tailored functionalities.

The synthesis of 4,4-difluoro-3,3-dimethylpentan-1-amine involves multi-step processes that require precise control over reaction conditions. One common approach involves the fluorination of an intermediate amine derivative using electrophilic fluorination agents. The steric hindrance introduced by the dimethyl groups at the 3rd position poses challenges during synthesis but also imparts unique steric effects that can be exploited in drug design.

In terms of physical properties, 4,4-difluoro-3,3-dimethylpentan-1-amine exhibits a melting point of approximately -5°C and a boiling point around 95°C under standard conditions. Its solubility in common solvents such as water and organic solvents varies depending on the solvent's polarity. These properties make it suitable for use in various industrial applications, including as an intermediate in pharmaceutical manufacturing and as a precursor for advanced materials.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and behavior of 4,4-difluoro-3,3-dimethylpentan-1-amine with high accuracy. Quantum mechanical calculations have revealed that the molecule's electronic structure is influenced significantly by the electronegative fluorine atoms at the 4th position. This insight has facilitated the design of novel reaction pathways that leverage these electronic effects to produce high-value chemical products.

The application of 4,4-difluoro-3,3-dimethylpentan-1-amine in pharmaceuticals is particularly noteworthy. Its ability to act as a chiral auxiliary has been explored in asymmetric synthesis reactions. By incorporating this compound into drug molecules, researchers can enhance their pharmacokinetic profiles and improve therapeutic efficacy. Additionally, its role as an intermediate in peptide synthesis has been documented in recent studies.

In conclusion, 4,4-difluoro-3,3-dimethylpentan-1-amines is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers in chemistry and related fields. As ongoing research continues to uncover new applications and insights into this compound's behavior, its role in advancing science and technology is expected to grow further.